![molecular formula C11H5Cl4NO4 B256728 3-(4,5,6,7-Tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid](/img/structure/B256728.png)
3-(4,5,6,7-Tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4,5,6,7-Tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid, also known as TCDP, is a chemical compound that has been widely used in scientific research. TCDP is a potent inhibitor of the enzyme glutamate dehydrogenase (GDH), which is involved in the metabolism of the neurotransmitter glutamate in the brain.
Mechanism of Action
3-(4,5,6,7-Tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid inhibits GDH by binding to the enzyme at the active site. The binding of this compound to GDH prevents the enzyme from catalyzing the conversion of glutamate to alpha-ketoglutarate. This inhibition has been shown to be reversible, with the enzyme regaining its activity once the this compound is removed.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Inhibition of GDH by this compound has been shown to decrease insulin secretion in pancreatic beta cells, suggesting a role for GDH in glucose homeostasis. This compound has also been shown to decrease glutamate uptake in astrocytes, which are cells that support the function of neurons in the brain. This suggests a role for GDH in neurotransmitter metabolism.
Advantages and Limitations for Lab Experiments
3-(4,5,6,7-Tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid has several advantages for use in lab experiments. It is a potent inhibitor of GDH, with an IC50 value of 0.1-0.5 μM, making it a useful tool for studying the role of GDH in various biological processes. This compound is also relatively stable and can be stored for long periods of time without degradation.
However, there are also limitations to the use of this compound in lab experiments. This compound is a toxic compound and must be handled with care. It is also relatively expensive, which can limit its use in large-scale experiments.
Future Directions
There are several future directions for research on 3-(4,5,6,7-Tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid. One area of interest is the role of GDH in cancer metabolism. GDH has been shown to be upregulated in some types of cancer, and this compound may be a useful tool for studying the role of GDH in cancer metabolism.
Another area of interest is the development of more potent and selective inhibitors of GDH. This compound is a potent inhibitor of GDH, but it also inhibits other enzymes in the tricarboxylic acid cycle. Developing more selective inhibitors of GDH may allow for more precise studies of the role of GDH in various biological processes.
Conclusion:
In conclusion, this compound is a potent inhibitor of GDH that has been widely used in scientific research. Its inhibition of GDH has been used to study the role of GDH in various biological processes, including glucose homeostasis, insulin secretion, and neurotransmitter metabolism. This compound has several advantages for use in lab experiments, but also has limitations that must be considered. Future research on this compound may lead to a better understanding of the role of GDH in various biological processes and the development of more selective inhibitors of GDH.
Synthesis Methods
3-(4,5,6,7-Tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid can be synthesized by reacting 3-(2-bromoacetyl)-4,5,6,7-tetrachloro-1,3-dioxoisoindoline with sodium cyanide in the presence of a palladium catalyst. The resulting compound is then hydrolyzed with sodium hydroxide to yield this compound.
Scientific Research Applications
3-(4,5,6,7-Tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid has been extensively used in scientific research as a tool to study the role of GDH in various biological processes. GDH is an important enzyme that catalyzes the conversion of glutamate to alpha-ketoglutarate, which is a key intermediate in the tricarboxylic acid cycle. This compound inhibits GDH by binding to the enzyme and preventing it from catalyzing the conversion of glutamate to alpha-ketoglutarate. This inhibition has been used to study the role of GDH in various biological processes, including glucose homeostasis, insulin secretion, and neurotransmitter metabolism.
properties
Molecular Formula |
C11H5Cl4NO4 |
---|---|
Molecular Weight |
357 g/mol |
IUPAC Name |
3-(4,5,6,7-tetrachloro-1,3-dioxoisoindol-2-yl)propanoic acid |
InChI |
InChI=1S/C11H5Cl4NO4/c12-6-4-5(7(13)9(15)8(6)14)11(20)16(10(4)19)2-1-3(17)18/h1-2H2,(H,17,18) |
InChI Key |
KSJTXWUPXJUJQM-UHFFFAOYSA-N |
SMILES |
C(CN1C(=O)C2=C(C1=O)C(=C(C(=C2Cl)Cl)Cl)Cl)C(=O)O |
Canonical SMILES |
C(CN1C(=O)C2=C(C1=O)C(=C(C(=C2Cl)Cl)Cl)Cl)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.